Cas no 2093153-85-4 (N-(Azido-PEG2)-N-Boc-PEG3-NHS ester)

N-(Azido-PEG2)-N-Boc-PEG3-NHS ester structure
2093153-85-4 structure
Product Name:N-(Azido-PEG2)-N-Boc-PEG3-NHS ester
CAS No:2093153-85-4
MF:C24H41N5O11
MW:575.609246969223
CID:3045459
PubChem ID:126480454
Update Time:2024-11-06

N-(Azido-PEG2)-N-Boc-PEG3-NHS ester Chemical and Physical Properties

Names and Identifiers

    • N-(Azido-PEG2)-N-Boc-PEG3-NHS ester
    • LUN 53854
    • (2,5-dioxopyrrolidin-1-yl) 3-[2-[2-[2-[2-[2-(2-azidoethoxy)ethoxy]ethyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]ethoxy]ethoxy]ethoxy]propanoate
    • N-(AZIDO-PEG2)-N-BOC-PEG3-NHSESTER
    • HY-140559
    • 2,5-dioxopyrrolidin-1-yl 1-azido-9-(tert-butoxycarbonyl)-3,6,12,15,18-pentaoxa-9-azahenicosan-21-oate
    • 2,5-dioxopyrrolidin-1-yl 3-(2-{2-[2-(13-azido-2,2-dimethyl-4-oxo-3,8,11-trioxa-5-azatridecan-5-yl)ethoxy]ethoxy}ethoxy)propanoate
    • C70340
    • CS-0115303
    • 2093153-85-4
    • MS-30358
    • DA-55840
    • BP-23518
    • AKOS040742199
    • Inchi: 1S/C24H41N5O11/c1-24(2,3)39-23(33)28(8-12-36-16-15-35-11-7-26-27-25)9-13-37-17-19-38-18-14-34-10-6-22(32)40-29-20(30)4-5-21(29)31/h4-19H2,1-3H3
    • InChI Key: LICLIIAXFJFOMD-UHFFFAOYSA-N
    • SMILES: O(N1C(CCC1=O)=O)C(=O)CCOCCOCCOCCN(C(=O)OC(C)(C)C)CCOCCOCCN=[N+]=[N-]

Computed Properties

  • Exact Mass: 575.28025714g/mol
  • Monoisotopic Mass: 575.28025714g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 13
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 25
  • Complexity: 815
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 154Ų

N-(Azido-PEG2)-N-Boc-PEG3-NHS ester Pricemore >>

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